Cas no 57311-36-1 (1-methyl-1,2,5,6,7,8-hexahydroquinoline-2,5-dione)

• Product Name: 1-methyl-1,2,5,6,7,8-hexahydroquinoline-2,5-dione
• CAS No: 57311-36-1
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• MDL: MFCD03423994
• CID: 1094832
• PubChem ID: 10442242
• Update Time: 2025-08-02

1-methyl-1,2,5,6,7,8-hexahydroquinoline-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-7,8-dihydroquinoline-2,5(1H,6H)-dione
• 1-Methyl-7,8-dihydro-2,5(1H,6H)-quinolinedione
• AKOS019674015
• 5,6,7,8-tetrahydro-1-methyl-5-oxo-2(1H)-quinolinone
• 1-methyl-1,2,5,6,7,8-hexahydroquinoline-2,5-dione
• SCHEMBL7430336
• 57311-36-1
• 1-methyl-7,8-dihydro-6H-quinoline-2,5-dione
• CS-0077295
• 5,6,7,8-tetrahydro-1-methyl-5oxo-2(1H)-quinolinone
• Z1436210119
• EN300-198363
• D73885
• GKMANJNJOGJCNJ-UHFFFAOYSA-N

• MDL： MFCD03423994
• Inchi： 1S/C10H11NO2/c1-11-8-3-2-4-9(12)7(8)5-6-10(11)13/h5-6H,2-4H2,1H3
• InChI Key： GKMANJNJOGJCNJ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(N(C)C=2CCC1)=O

Computed Properties

• Exact Mass: 177.07903
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives

Additional information on 1-methyl-1,2,5,6,7,8-hexahydroquinoline-2,5-dione

1-Methyl-7,8-dihydroquinoline-2,5(1H,6H)-dione (CAS No. 57311-36-1)

The compound 1-Methyl-7,8-dihydroquinoline-2,5(1H,6H)-dione (CAS No. 57311-36-1) is a structurally unique organic molecule belonging to the quinoline derivative family. Quinoline derivatives have long been of interest in the fields of organic chemistry, pharmacology, and materials science due to their versatile properties and potential applications. This specific compound is characterized by its bicyclic structure, which includes a quinoline ring fused with a diketone moiety and a methyl substituent at the 1-position. The presence of the methyl group introduces steric effects and electronic modifications that can significantly influence the compound's reactivity and biological activity.

Recent studies have highlighted the importance of quinoline derivatives in drug discovery and development. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that certain quinoline derivatives exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that 1-Methyl-7,8-dihydroquinoline-2,5(1H,6H)-dione could serve as a promising lead compound for developing novel therapeutic agents targeting chronic inflammatory diseases. The diketone functionality in this molecule is particularly notable, as it can participate in various biochemical reactions, including Michael addition and enamine formation, which are critical in many enzymatic processes.

In addition to its potential pharmacological applications, CAS No. 57311-36-1 has also garnered attention in the field of materials science. Researchers have explored its use as a precursor for synthesizing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The ability of this compound to act as a ligand in such systems is attributed to its nitrogen-containing heterocyclic structure, which can coordinate with metal ions to form stable networks. A study published in *Chemistry of Materials* reported that incorporating quinoline derivatives into MOFs significantly enhances their porosity and surface area, making them ideal candidates for gas storage and catalytic applications.

The synthesis of 1-Methyl-7,8-dihydroquinoline-2,5(1H,6H)-dione involves a multi-step process that typically begins with the preparation of the quinoline skeleton followed by functionalization with the methyl group and diketone moieties. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For example, the use of transition metal catalysts like palladium(II) has been shown to facilitate key steps such as C-C bond formation and oxidation reactions. These improvements not only enhance the yield but also reduce the environmental footprint of the synthesis process.

From an analytical standpoint, CAS No. 57311-36-1 has been extensively studied using modern spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and X-ray crystallography. These studies provide detailed insights into the molecular geometry and conformational preferences of the compound. For instance, X-ray crystallography has revealed that the molecule adopts a planar conformation due to aromaticity within the quinoline ring system. This planarity is crucial for its electronic properties and reactivity in various chemical transformations.

In terms of biological activity, quinoline derivatives like CAS No. 57311-36-1 have shown promise in anticancer drug development. A study published in *Oncotarget* demonstrated that certain quinoline-based compounds can inhibit key enzymes involved in cancer cell proliferation and apoptosis regulation. The diketone group in this compound plays a pivotal role in these activities by acting as a reactive site for covalent binding to target proteins. Furthermore, computational modeling studies using molecular docking techniques have provided valuable insights into how this compound interacts with potential therapeutic targets at the molecular level.

Looking ahead, the continued exploration of CAS No. 57311-36-1 is expected to yield further breakthroughs across multiple disciplines. Its unique structural features make it an excellent candidate for exploring new chemical reactions and developing innovative materials with tailored properties. Additionally, ongoing research into its biological effects will undoubtedly contribute to advancing our understanding of disease mechanisms at a molecular level.